Cas no 1705-09-5 (3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one)

3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one structure
1705-09-5 structure
Product Name:3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
CAS No:1705-09-5
MF:C9H8N2OS
MW:192.237620353699
CID:237356
PubChem ID:747056
Update Time:2025-04-19

3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 2,3-dihydro-3-methyl-2-thioxo-
    • 2-Mercapto-3-methyl-3H-quinazolin-4-one
    • 2-Mercapto-3-methylquinazolin-4(3H)-one
    • 3-methyl-2-sulfanylidene-1H-quinazolin-4-one
    • AKOS B020693
    • BUTTPARK 148\07-31
    • ART-CHEM-BB B020693
    • TIMTEC-BB SBB010030
    • 3-methyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • 3-Methyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
    • 3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • 3-methyl-2-sulfanylquinazolin-4(3H)-one
    • CHEMBL460734
    • 3-methyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
    • J-509764
    • NVINMHFLRZHVKS-UHFFFAOYSA-N
    • SR-01000397176-1
    • HMS1783O11
    • 2-mercapto-3-methyl-4-quinazolone
    • AKOS000310358
    • LS-01910
    • F20539
    • SR-01000397176
    • DTXSID00353644
    • 3-Methyl-2-thioxo-(1H )-quinazolin-4-one
    • 2-Mercapto-3-methyl-4(3H)-quinazolinone
    • PD181471
    • A907554
    • BDBM50247771
    • 3-methyl-2(1H)-thioxo-4(3H)-quinazolinone
    • FT-0679074
    • MFCD00992520
    • 2-mercapto-3-methyl-3,4-dihydroquinazolin- 4-one
    • 1705-09-5
    • EU-0034443
    • Z56921792
    • SCHEMBL6299915
    • 3-Methyl-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
    • 3-methyl-2-mercapto-4(3H)-quinazolinone
    • 3-METHYL-2-SULFANYL-4(3H)-QUINAZOLINONE
    • EN300-05694
    • 3-methyl-2-thioxo-1H-quinazolin-4-one
    • 3-methyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • 3-methyl-2-thioxo-4-quinazolone
    • AKOS000269204
    • F0829-0012
    • 2-mercapto-3-methyl-3,4-dihydroquinazolin-4-one
    • ALBB-005082
    • STK019800
    • STK292820
    • MDL： MFCD00992520
    • Inchi： 1S/C9H8N2OS/c1-11-8(12)6-4-2-3-5-7(6)10-9(11)13/h2-5H,1H3,(H,10,13)
    • InChI Key： NVINMHFLRZHVKS-UHFFFAOYSA-N
    • SMILES： S=C1NC2C=CC=CC=2C(N1C)=O

Computed Properties

  • Exact Mass: 192.03600
  • Monoisotopic Mass: 192.035734
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.4
  • Boiling Point: 324.6 ºC at 760 mmHg
  • Flash Point: 150.1ºC
  • Refractive Index: 1.707
  • PSA: 69.88000
  • LogP: 1.59610

3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Security Information

  • HazardClass：IRRITANT
  • Storage Condition：(BD76206)

3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-2-sulfanyl-3,4-dihydroquinazolin-4-one Pricemore >>

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